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Compound of Interest

Compound Name: 1,5-Pentanediol diacrylate

Cat. No.: B158939

Core Chemical Properties of 1,5-Pentanediol
Diacrylate

This document provides the fundamental molecular properties of 1,5-Pentanediol diacrylate,
a bifunctional monomer commonly utilized in the synthesis of polymers. Its key characteristics,
molecular formula and molecular weight, are detailed below.

A comprehensive summary of the molecular identifiers for 1,5-Pentanediol diacrylate is
presented in the following table. This data is essential for researchers and professionals in drug
development and material science for accurate formulation and chemical analysis.

Identifier Value

Molecular Formula C11H1604[1][2]
Molecular Weight 212.24 g/mol [1][3]
CAS Number 36840-85-4[2][3]

The molecular formula, C11H1604, precisely defines the elemental composition of the
molecule. The molecular weight is a critical parameter for stoichiometric calculations in
chemical reactions and for the characterization of polymers synthesized from this monomer[1]
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Note on Advanced Technical Data: This document focuses on the core molecular properties of
1,5-Pentanediol diacrylate. The request for detailed experimental protocols and signaling
pathway diagrams is not applicable to the scope of providing fundamental chemical data for a
single compound and has therefore been omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b158939?utm_src=pdf-body
https://www.benchchem.com/product/b158939?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Pentanediol-diacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Pentanediol-diacrylate
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5438864.htm
https://www.benchchem.com/product/b158939#1-5-pentanediol-diacrylate-molecular-weight-and-formula
https://www.benchchem.com/product/b158939#1-5-pentanediol-diacrylate-molecular-weight-and-formula
https://www.benchchem.com/product/b158939#1-5-pentanediol-diacrylate-molecular-weight-and-formula
https://www.benchchem.com/product/b158939#1-5-pentanediol-diacrylate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158939?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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